Cas no 1803847-73-5 (3,5-Dichloro-4-(trifluoromethoxy)aniline)

• Product Name: 3,5-Dichloro-4-(trifluoromethoxy)aniline
• CAS No: 1803847-73-5
• MF: C₇H₄Cl₂F₃NO
• MW: 246.013970375061
• MDL: MFCD26967984
• CID: 5238511
• Update Time: 2026-03-08

3,5-Dichloro-4-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4-(trifluoromethoxy)aniline

• MDL： MFCD26967984
• Inchi： 1S/C7H4Cl2F3NO/c8-4-1-3(13)2-5(9)6(4)14-7(10,11)12/h1-2H,13H2
• InChI Key： VCDONPVZXGSXJU-UHFFFAOYSA-N
• SMILES： C1(N)=CC(Cl)=C(OC(F)(F)F)C(Cl)=C1

Additional information on 3,5-Dichloro-4-(trifluoromethoxy)aniline

Comprehensive Overview of 3,5-Dichloro-4-(trifluoromethoxy)aniline (CAS No. 1803847-73-5)

3,5-Dichloro-4-(trifluoromethoxy)aniline, with the CAS number 1803847-73-5, is a specialized organic compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, characterized by its unique molecular structure featuring dichloro and trifluoromethoxy substituents, is widely utilized as a key intermediate in the synthesis of advanced chemicals. Its relevance in modern research is underscored by its applications in developing innovative solutions for crop protection and drug discovery.

The growing demand for 3,5-Dichloro-4-(trifluoromethoxy)aniline is closely tied to its role in creating high-performance agrochemicals. With the global focus on sustainable agriculture and pest resistance management, this compound is often explored for its potential in formulating next-generation pesticides. Researchers are particularly interested in its trifluoromethoxy group, which enhances the bioactivity and stability of derived products. This aligns with the increasing consumer interest in eco-friendly pest control and low-residue crop solutions.

In the pharmaceutical sector, CAS 1803847-73-5 serves as a critical building block for synthesizing novel therapeutic agents. Its structural motifs are frequently incorporated into drug candidates targeting inflammatory and metabolic disorders. The compound's chloro and trifluoromethoxy functionalities contribute to improved pharmacokinetic properties, making it a valuable asset in medicinal chemistry. Recent studies have highlighted its potential in addressing drug-resistant infections, a topic of high relevance in public health discussions.

From a synthetic chemistry perspective, the preparation of 3,5-Dichloro-4-(trifluoromethoxy)aniline involves multi-step processes that emphasize selectivity and yield optimization. Advanced techniques such as catalytic fluorination and regioselective chlorination are often employed to achieve high purity. This has sparked discussions in academic circles about green chemistry alternatives and energy-efficient synthesis, reflecting broader industry trends toward sustainability.

The compound's physical and chemical properties, including its melting point, solubility, and stability under various conditions, are well-documented in scientific literature. These characteristics make it suitable for diverse industrial applications, ranging from specialty coatings to electronic materials. Notably, its thermal stability has been investigated for use in high-performance polymers, a subject of interest for engineers and material scientists.

Quality control and analytical methods for 1803847-73-5 typically involve HPLC, GC-MS, and NMR spectroscopy, ensuring compliance with international standards. This rigorous testing framework addresses the pharmaceutical industry's emphasis on impurity profiling and batch-to-batch consistency, topics frequently searched by quality assurance professionals.

Market analysts project steady growth for 3,5-Dichloro-4-(trifluoromethoxy)aniline, driven by its expanding applications and the rise of precision agriculture. The compound's versatility positions it as a strategic material in regions with strong agrochemical and pharmaceutical manufacturing bases. Discussions on supply chain resilience and localized production further highlight its commercial importance.

In conclusion, 3,5-Dichloro-4-(trifluoromethoxy)aniline (CAS 1803847-73-5) represents a convergence of innovation across multiple scientific disciplines. Its ongoing research and development reflect broader societal priorities, including sustainable chemistry, healthcare advancements, and technological material innovation. As industries continue to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges of our time.